Cas no 865474-98-2 (Bisisorhapontigenin A)
Bisisorhapontigenin A Chemical and Physical Properties
Names and Identifiers
-
- Bisisorhapontigenin A
- 865474-98-2
- 5-[(2S,3S)-2-(4-hydroxy-3-methoxyphenyl)-4-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-6-methoxy-2,3-dihydro-1-benzofuran-3-yl]benzene-1,3-diol
- FS-7832
-
- Inchi: 1S/C31H28O8/c1-36-23-13-18(6-4-17-5-8-24(34)26(10-17)37-2)29-28(16-23)39-31(19-7-9-25(35)27(14-19)38-3)30(29)20-11-21(32)15-22(33)12-20/h4-16,30-35H,1-3H3/b6-4+/t30-,31+/m0/s1
- InChI Key: YPINWBUQDZTXDV-XKLXBFOWSA-N
- SMILES: O1C2C=C(C=C(/C=C/C3C=CC(=C(C=3)OC)O)C=2[C@H](C2C=C(C=C(C=2)O)O)[C@H]1C1C=CC(=C(C=1)OC)O)OC
Computed Properties
- Exact Mass: 528.17841785g/mol
- Monoisotopic Mass: 528.17841785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Color/Form: Powder
Bisisorhapontigenin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B71350-5mg |
Bisisorhapontigenin A |
865474-98-2 | 5mg |
¥3628.0 | 2022-04-28 |
Bisisorhapontigenin A Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Bisisorhapontigenin A
Introduction to Bisisorhapontigenin A (CAS No: 865474-98-2)
Bisisorhapontigenin A, a naturally occurring flavonoid glycoside, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and promising biological activities. With a CAS number of 865474-98-2, this compound has been extensively studied for its potential therapeutic applications, particularly in the realm of chemoprevention and anti-inflammatory treatments. The molecular framework of Bisisorhapontigenin A features a biflavonoid core, which distinguishes it from other flavonoids and contributes to its distinctive pharmacological profile.
The chemical structure of Bisisorhapontigenin A consists of two sorghum genin units linked through a C-C bond, forming a symmetrical biphenolic structure. This configuration imparts remarkable stability and reactivity, making it an attractive candidate for further chemical modifications and derivatization. The glycosidic linkage in its molecule enhances solubility, which is a critical factor for drug formulation and bioavailability. Recent advancements in spectroscopic techniques have allowed researchers to elucidate the precise stereochemistry of Bisisorrapontigenin A, revealing insights into its conformational dynamics and interactions with biological targets.
In recent years, the pharmacological properties of Bisisorrapontigenin A have been the focus of numerous preclinical studies. Research has demonstrated that this compound exhibits potent antioxidant activity, primarily through the scavenging of reactive oxygen species (ROS) and the modulation of antioxidant enzymes. These effects are particularly relevant in the context of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. Additionally, Bisisorrapontigenin A has shown significant anti-inflammatory potential by inhibiting key pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β. These findings align with the growing interest in natural products as alternatives or adjuvants to conventional therapeutics.
The anti-cancer properties of Bisisorrapontigenin A have also been extensively investigated. Studies indicate that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways and disrupting mitochondrial function. Furthermore, it has been observed to exhibit chemosensitizing effects, enhancing the efficacy of conventional chemotherapeutic agents without significant toxicity to healthy cells. These mechanisms suggest that Bisisorrapontigenin A could serve as a valuable component in combinatorial cancer therapy regimens.
Another area of interest is the antimicrobial activity of Bisisorrapontigenin A. Research has revealed that this compound can inhibit the growth of several pathogenic bacteria and fungi by disrupting their cell membranes and interfering with essential metabolic processes. This broad-spectrum activity makes it a promising candidate for developing novel antimicrobial agents, particularly in light of the increasing prevalence of drug-resistant strains.
The synthesis and isolation of Bisisorrapontigenin A remain challenging due to its complex structure and limited natural abundance. However, advancements in plant biotechnology have enabled more efficient cultivation methods for plants rich in this flavonoid glycoside. Additionally, synthetic chemistry approaches have been explored to produce analogs with enhanced bioactivity while maintaining structural integrity. These efforts are crucial for ensuring a sustainable supply chain for research and potential commercial applications.
The future direction of research on Bisisorrapontigenin A is likely to focus on clinical translation and personalized medicine applications. By integrating genomics and proteomics data, researchers aim to identify specific patient populations who would benefit most from treatments involving this compound. Furthermore, nanotechnology-based delivery systems are being explored to improve the bioavailability and targeted action of Bisisorrapontigenin A, thereby maximizing its therapeutic efficacy.
In conclusion,Bisisorrapontigenin A (CAS No: 865474-98-2) represents a fascinating natural product with diverse biological activities that warrant further exploration. Its unique chemical structure, coupled with promising pharmacological effects, positions it as a compelling candidate for future drug development. As research continues to uncover new insights into its mechanisms of action and applications, it is likely that this compound will play an increasingly important role in modern medicine.
865474-98-2 (Bisisorhapontigenin A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)